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Compound of Interest

Compound Name: Rifapentine-d8

Cat. No.: B15561805

An In-depth Technical Guide to Rifapentine-d8: Chemical Properties and Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

Rifapentine, a potent antibiotic of the rifamycin class, is a cornerstone in the treatment of
tuberculosis. Its deuterated analog, Rifapentine-d8, serves as an invaluable tool in analytical
and research settings, particularly as an internal standard for pharmacokinetic and metabolic
studies. This technical guide provides a comprehensive overview of the chemical properties,
synthesis, and relevant experimental applications of Rifapentine-d8.

Chemical Properties of Rifapentine-d8

Rifapentine-d8 is a stable isotope-labeled version of Rifapentine, where eight hydrogen atoms
have been replaced by deuterium. This isotopic substitution renders the molecule heavier,
allowing it to be distinguished from its non-deuterated counterpart by mass spectrometry
without altering its chemical behavior. This property is crucial for its use as an internal standard
in quantitative bioanalysis.

The key chemical and physical properties of Rifapentine-d8 are summarized in the table
below.
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Property Data Reference(s)
Analyte Name Rifapentine-D8 [1]
Priftin-D8,
Synonyms ] o [2]
Cyclopentylrifampicin-D8
Molecular Formula Ca7H56DsN4O12 [11[3]
Molecular Weight 885.08 g/mol [1114]

[(7S,9E,11S,12R,13S,14R,15R
,16R,17S,18S,19E,217)-26-
[(E)-(4-cyclopentylpiperazin-1-
yhiminomethyl]-2,15,17,27,29-
pentahydroxy-11-methoxy-
3,7,12,14,16,18,22-

IUPAC Name ) [4115]
heptamethyl-6,23-dioxo-8,30-
dioxa-24-
azatetracyclo[23.3.1.14,7.05,28]t
riaconta-
1(29),2,4,9,19,21,25,27-

octaen-13-yl] acetate-d8

) >95% (as determined by
Purity [1]
HPLC)

Rifapentine is a red-orange
Appearance [6]
colored compound.

Storage Temperature -20°C [1]

Unlabeled CAS Number 61379-65-5 [1]

Synthesis of Rifapentine-d8

While specific, detailed protocols for the synthesis of Rifapentine-d8 are not widely published
in public literature, the synthetic route can be inferred from the established methods for its non-
deuterated parent compound, Rifapentine. The synthesis of Rifapentine typically starts with
Rifamycin S and involves a multi-step process.[6][7]
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The key final step in the synthesis of Rifapentine is the condensation reaction between 3-formyl
rifamycin SV and 1-amino-4-cyclopentylpiperazine.[7] To produce Rifapentine-d8, this reaction
would be performed using a deuterated version of the piperazine reactant, namely 1-amino-4-
cyclopentylpiperazine-d8. The deuterium atoms are located on the piperazine ring.

A generalized reaction scheme is outlined below.

Starting Materials

Rifamycin S
Multi-step
transformation
Key Intermediates
v
3-Formyl Rifamycin SV 1-amino-4-cyclopentylpiperazine-d8
Condensation Condensation
Reaction Reaction

Final Prod

Translation

Bacterial DNA |___Binds to
"""" Transcription

RNA Transcript Essential Proteins Bacterial Replication
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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